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Compound of Interest

Compound Name:
(1H-indol-7-yl)methanamine

hydrochloride

CAS No.: 1797558-60-1

Cat. No.: B2489150

Get Quote

Executive Summary
(1H-indol-7-yl)methanamine hydrochloride (also known as 7-(aminomethyl)indole

hydrochloride) is a highly versatile, privileged building block extensively utilized in modern

medicinal chemistry. The indole scaffold is ubiquitous in biologically active molecules, and the

introduction of a primary amine at the C7 position provides a critical vector for exploring

chemical space—particularly in the design of kinase inhibitors, GPCR ligands, and targeted

protein degraders (PROTACs).

This whitepaper provides an authoritative analysis of its physicochemical properties, molecular

weight dynamics, analytical validation protocols, and synthetic utility.
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Understanding the exact molecular weight and ionization behavior of (1H-indol-7-
yl)methanamine hydrochloride is foundational for accurate stoichiometric calculations and

mass spectrometric validation [1].

The compound is supplied as a hydrochloride salt to mitigate the inherent instability and

oxidation susceptibility of the free primary amine. The salt form significantly enhances shelf-life

and aqueous solubility, though it necessitates specific handling during organic synthesis (e.g.,

freebasing).

Table 1: Core Physicochemical Properties
Property Value

Chemical Name (1H-indol-7-yl)methanamine hydrochloride

Synonyms 7-(Aminomethyl)indole hydrochloride

CAS Registry Number 1797558-60-1

Molecular Formula (Salt) C₉H₁₁ClN₂ (or C₉H₁₀N₂ · HCl)

Molecular Weight (Salt) 182.65 g/mol

Molecular Weight (Free Base) 146.19 g/mol (CAS: 408356-52-5)

SMILES C1=CC2=C(C(=C1)CN)NC=C2.Cl

Storage Conditions Inert atmosphere (Argon/N₂), 2-8°C, desiccated

Table 2: High-Resolution Mass Spectrometry (HRMS)
Exact Mass Profile
For analytical validation, the hydrochloride salt dissociates in solution. Mass spectrometry

detects the protonated free base.
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Species Formula Exact Mass (m/z)
Relative
Abundance

[M+H]⁺

(Monoisotopic)
C₉H₁₁N₂⁺ 147.0917 100% (Base Peak)

[M+H]⁺ (¹³C Isotope) C₈(¹³C)H₁₁N₂⁺ 148.0950 ~9.8%

Analytical Validation: A Self-Validating Protocol
To ensure scientific integrity before deploying this building block in multi-step synthesis, a self-

validating analytical workflow must be executed. Relying solely on vendor certificates of

analysis (CoA) introduces risk, as hydrochloride salts are highly hygroscopic and prone to

water absorption, which artificially inflates the apparent mass during weighing [2].

Raw Sample
(1H-indol-7-yl)methanamine HCl

LC-HRMS Analysis
ESI(+), m/z 147.09 [M+H]+

 Mass Confirmation

NMR Spectroscopy
1H & 13C in DMSO-d6

 Structural Elucidation

Purity Determination
>98% by HPLC (UV 254 nm)

Batch Release
for Drug Discovery

 QA Pass

Click to download full resolution via product page

Analytical validation workflow for (1H-indol-7-yl)methanamine HCl purity and identity.
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Step-by-Step Methodology: LC-HRMS and NMR
Validation
1. LC-HRMS Sample Preparation & Causality:

Step: Dissolve 1 mg of the compound in 1 mL of Methanol:Water (50:50) containing 0.1%

Formic Acid.

Causality: The 0.1% Formic Acid serves a dual purpose. First, it ensures complete

protonation of the primary amine, maximizing the ionization efficiency for Electrospray

Ionization (ESI+) to yield the robust m/z 147.09 signal. Second, it suppresses peak tailing on

the reverse-phase C18 column by neutralizing residual silanol groups on the stationary

phase.

2. ¹H-NMR Acquisition & Causality:

Step: Dissolve 5 mg of the sample in 0.5 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Causality: DMSO-d₆ is specifically chosen over CDCl₃. The hydrochloride salt is highly polar

and virtually insoluble in non-polar solvents. Furthermore, DMSO-d₆ strongly hydrogen-

bonds with the exchangeable protons (the indole N-H and the primary amine -NH₃⁺), shifting

their signals downfield and preventing rapid exchange with trace water. This allows for the

distinct observation of the broad -NH₃⁺ integration (typically ~8.0-8.5 ppm), confirming the

salt form.

Synthetic Utility & Drug Discovery Workflows
The primary aliphatic amine at the C7 position of the indole ring is highly nucleophilic, making it

an ideal candidate for late-stage functionalization, amide couplings, and reductive aminations

[3].
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(1H-indol-7-yl)methanamine HCl
(Privileged Scaffold)

Freebasing
(DIPEA or TEA)

 Removes HCl

Amide Coupling
(HATU/EDC, R-COOH)

Reductive Amination
(NaBH(OAc)3, R-CHO)

Target Compound A
(Kinase Inhibitor)

Target Compound B
(GPCR Ligand)
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Synthetic pathways utilizing (1H-indol-7-yl)methanamine HCl in drug discovery.

Step-by-Step Methodology: Standardized Amide
Coupling Protocol
When incorporating (1H-indol-7-yl)methanamine hydrochloride into a target molecule via

amide bond formation, the stoichiometry of the base is the most critical failure point.

Protocol:

Activation: In an oven-dried flask under inert argon, dissolve the target carboxylic acid (1.0

equiv) and HATU (1.2 equiv) in anhydrous DMF (0.1 M concentration).

Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv) to the mixture and stir for

10 minutes at room temperature.

Causality: HATU requires a basic environment to form the active OBt-ester intermediate.
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Amine Addition: Add (1H-indol-7-yl)methanamine hydrochloride (1.1 equiv) in a single

portion.

Causality for 3.0 equiv DIPEA: The first equivalent of DIPEA is entirely consumed to

neutralize the HCl salt of the indole building block (freebasing). The remaining two

equivalents maintain the basic pH required to drive the coupling reaction to completion

and neutralize the acidic byproducts of the HATU reagent. Failure to account for the HCl

salt in the base stoichiometry will stall the reaction at the active ester stage.

Workup: After 2 hours, quench with saturated aqueous NaHCO₃. Extract with Ethyl Acetate

(3x). Wash the combined organic layers with 5% aqueous LiCl to remove residual DMF.

Causality: DMF is highly water-soluble but partitions poorly into pure water during

extraction. The addition of LiCl severely decreases the solubility of DMF in the organic

phase (salting-out effect), ensuring a high-purity crude product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2489150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

